4-(1-Ethylcyclopropyl)benzoic acid

• IUPAC Name: 4-(1-ethylcyclopropyl)benzoic acid
• InChI: InChI=1S/C12H14O2/c1-2-12(7-8-12)10-5-3-9(4-6-10)11(13)14/h3-6H,2,7-8H2,1H3,(H,13,14)
• InChI Key: GRPJDKDAJXUNHB-UHFFFAOYSA-N
• Canonical SMILES: CCC1(CC1)C2=CC=C(C=C2)C(=O)O
• Molecular Formula: C12H14O2
• Molecular Weight: 190.24 g/mol
• CAS RN: 2138548-41-9

Description

“4-(1-Ethylcyclopropyl)benzoic acid” is a chemical compound with the molecular formula C12H14O2 and a molecular weight of 190.24. It is a powder at room temperature.

Molecular Structure Analysis

The InChI code for “4-(1-Ethylcyclopropyl)benzoic acid” is 1S/C12H14O2/c1-2-12(7-8-12)10-5-3-9(4-6-10)11(13)14/h3-6H,2,7-8H2,1H3,(H,13,14). This indicates the presence of a benzene ring attached to a carboxylic acid group and an ethylcyclopropyl group.

Physical And Chemical Properties Analysis

“4-(1-Ethylcyclopropyl)benzoic acid” is a powder at room temperature. It has a molecular weight of 190.24.

Scientific Research Applications

Natural Occurrence and Uses in Foods

Benzoic acid and its derivatives, including 4-(1-Ethylcyclopropyl)benzoic acid, are naturally present in plant and animal tissues and can also be produced by microorganisms. These compounds are commonly used as antibacterial and antifungal preservatives and as flavoring agents in food, cosmetics, hygiene, and pharmaceutical products. Their widespread use has led to a large distribution in the environment, affecting water, soil, and air, and consequently, human exposure to these compounds can be high and prolonged. The review by Del Olmo, Calzada, and Nuñez (2017) focuses on the presence, uses, human exposure, metabolism, toxicology, and analytical methods for detection of benzoic acid and its derivatives, discussing their controversial effects and potential public health concerns (A. D. del Olmo, J. Calzada, & M. Nuñez, 2017).

Encapsulation and Preservation Applications

The encapsulation of ethylene inhibitors like 1-Methylcyclopropene (1-MCP) by cucurbit[6]uril for the preservation of horticultural products demonstrates an innovative application of benzoic acid derivatives. This approach helps store 1-MCP, an unstable and gaseous ethylene antagonist, in a stable form, thereby enhancing its effectiveness in preserving fruits and vegetables. Zhang et al. (2011) highlight the potential of benzoic acid and its derivatives in improving the storage and shelf life of agricultural products through advanced encapsulation techniques (Quan Zhang et al., 2011).

Role in Plant Physiology

The identification of specific cyclopropane-carboxylic acid derivatives as major conjugates of ethylene precursors in plants underscores the significance of these compounds in plant physiology and biochemistry. Hoffman, Yang, and McKeon (1982) discovered that labeled 1-aminocyclopropane-1-carboxylic acid, an ethylene precursor, was primarily converted into a nonvolatile metabolite, 1-(malonylamino)cyclopropane-1-carboxylic acid, in light-grown wheat leaves, confirming the natural occurrence of this conjugate and its role in plant ethylene biosynthesis (N. Hoffman, S. Yang, & T. McKeon, 1982).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, with the signal word “Warning”. Hazard statements include H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).

Future Directions

While specific future directions for “4-(1-Ethylcyclopropyl)benzoic acid” are not available, it’s worth noting that this compound could be of interest in various fields of research due to its unique structure. It could potentially be used in pharmaceutical testing.